Cas no 27613-34-9 (3-formyl-2-methylbenzonitrile)

3-Formyl-2-methylbenzonitrile is a versatile aromatic compound featuring both formyl (–CHO) and nitrile (–CN) functional groups on a methyl-substituted benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive functional groups allows for further derivatization, enabling applications in heterocyclic chemistry and cross-coupling reactions. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows. The compound is typically used in research and industrial settings where precise functional group manipulation is required. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.
3-formyl-2-methylbenzonitrile structure
3-formyl-2-methylbenzonitrile structure
Product Name:3-formyl-2-methylbenzonitrile
CAS No:27613-34-9
MF:C9H7NO
MW:145.157982110977
MDL:MFCD18394296
CID:239468
PubChem ID:13170191
Update Time:2025-05-27

3-formyl-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3-formyl-2-methyl-
    • Isophthalaldehydonitrile,2-methyl- (8CI)
    • 3-formyl-2-methylbenzonitrile
    • CL9594
    • AS-46414
    • 3-Cyano-2-methylbenzaldehyde
    • CBA61334
    • AKOS022634185
    • MFCD18394296
    • SY260130
    • 27613-34-9
    • Benzonitrile, 3-formyl-2-methyl-
    • SCHEMBL9316451
    • DB-285718
    • MDL： MFCD18394296
    • Inchi： 1S/C9H7NO/c1-7-8(5-10)3-2-4-9(7)6-11/h2-4,6H,1H3
    • InChI Key： XHNQNEOHJOFRCZ-UHFFFAOYSA-N
    • SMILES： O=CC1C=CC=C(C#N)C=1C

Computed Properties

  • Exact Mass: 145.05281
  • Monoisotopic Mass: 145.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86

3-formyl-2-methylbenzonitrile Pricemore >>

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abcr
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abcr
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3-formyl-2-methylbenzonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:27613-34-9)3-formyl-2-methylbenzonitrile
Order Number:A939949
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:32
Price ($):729.0/242.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:27613-34-9)3-formyl-2-methylbenzonitrile
A939949
Purity:99%/99%
Quantity:5g/1g
Price ($):729.0/242.0
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